Cas no 52107-57-0 (1,3-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester)

• Product Name: 1,3-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester
• CAS No: 52107-57-0
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 360623
• PubChem ID: 1540368
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester
• bis(furan-2-ylmethyl) benzene-1,3-dicarboxylate
• 52107-57-0
• DTXSID40364239

• Inchi： 1S/C18H14O6/c19-17(23-11-15-6-2-8-21-15)13-4-1-5-14(10-13)18(20)24-12-16-7-3-9-22-16/h1-10H,11-12H2
• InChI Key： ZVVDTGFFDYIWTE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)OCC2=CC=CO2)C=1)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 326.07902
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.88